4-(4-methylphenyl)-2H-1,2,3-triazole
Overview
Description
4-(4-methylphenyl)-2H-1,2,3-triazole, also known as 4-Methylphenyl-1,2,3-triazole (MPT) is a versatile organic compound with a broad range of applications in scientific research. It has been studied extensively in the fields of organic synthesis, biochemistry, and physiology. MPT is a highly reactive compound, and its unique structure makes it suitable for a variety of synthetic and analytical applications.
Scientific Research Applications
MPT has been used extensively in scientific research, particularly in the fields of organic synthesis, biochemistry, and physiology. In organic synthesis, MPT is used as a building block for the synthesis of complex organic molecules. In biochemistry, it has been used as a fluorescent probe for the detection of proteins, and as a substrate for enzymes. In physiology, it has been used to study the effects of drugs on the body, and as a tool for the study of metabolic pathways.
Mechanism of Action
The mechanism of action of MPT is not fully understood. However, it is believed that its reactivity is due to its ability to form a stable covalent bond with a nucleophile. This bond is formed when the nucleophile attacks the electron-deficient carbon atom of the MPT molecule. The formation of this covalent bond is thought to be responsible for the reactivity of MPT in organic synthesis and biochemistry.
Biochemical and Physiological Effects
The biochemical and physiological effects of MPT are not fully understood. However, it is believed that MPT has the potential to interact with a variety of biological molecules, such as proteins, enzymes, and nucleic acids. In addition, it has been shown to have an inhibitory effect on the activity of certain enzymes, and to affect the expression of certain genes.
Advantages and Limitations for Lab Experiments
The advantages of using MPT in lab experiments include its high reactivity and its ability to form stable covalent bonds with a variety of biological molecules. Its high reactivity makes it suitable for a variety of synthetic and analytical applications. However, its reactivity also makes it difficult to control and can lead to unwanted side reactions. In addition, its reactivity can be affected by the presence of other compounds, such as metals, and its structure can be altered by the presence of light or heat.
Future Directions
The potential future directions for MPT include its use as a fluorescent probe for the detection of proteins, its use as a tool for the study of metabolic pathways, and its use as a building block for the synthesis of complex organic molecules. In addition, its potential use as a therapeutic agent is being explored, as well as its potential use as a diagnostic agent. Finally, its potential use as a tool for the study of drug-target interactions is being investigated.
Synthesis Methods
MPT can be synthesized using a variety of methods, including the Ullmann reaction, the Buchwald-Hartwig reaction, and the Sonogashira-Hagihara reaction. The Ullmann reaction is the most common method for synthesizing MPT. In this reaction, an aryl halide is reacted with a copper catalyst and a nucleophile, such as an amine or an alcohol, to form the MPT. The Buchwald-Hartwig reaction is a palladium-catalyzed cross-coupling reaction that is used to synthesize MPT from an aryl halide and an aryl amine. The Sonogashira-Hagihara reaction is a palladium-catalyzed cross-coupling reaction that is used to synthesize MPT from an aryl halide and an alkynyl amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(4-methylphenyl)-2H-1,2,3-triazole involves the reaction of 4-methylphenylhydrazine with propargyl bromide to form 4-(4-methylphenyl)-1-propargylhydrazine, which is then cyclized with sodium azide to yield the final product.", "Starting Materials": ["4-methylphenylhydrazine", "propargyl bromide", "sodium azide"], "Reaction": ["Step 1: 4-methylphenylhydrazine is reacted with propargyl bromide in the presence of a base such as potassium carbonate in an aprotic solvent like DMF to form 4-(4-methylphenyl)-1-propargylhydrazine.", "Step 2: The resulting 4-(4-methylphenyl)-1-propargylhydrazine is then cyclized with sodium azide in the presence of a copper catalyst to yield 4-(4-methylphenyl)-2H-1,2,3-triazole." ] } | |
CAS RN |
59066-81-8 |
Molecular Formula |
C9H9N3 |
Molecular Weight |
159.2 |
Purity |
95 |
Origin of Product |
United States |
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